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Compound of Interest

Compound Name: Dimethyl 2-bromoisophthalate
CAS No.: 39622-80-5
Cat. No.: B3025234
\ J

Dimethyl 2-bromoisophthalate, systematically named dimethyl 2-bromobenzene-1,3-
dicarboxylate according to IUPAC nomenclature, is a halogenated aromatic diester. Its
molecular structure features a benzene ring substituted with two methyl ester groups at
positions 1 and 3 (isophthalate arrangement) and a bromine atom at the 2-position. This
specific arrangement of functional groups makes it a highly valuable and versatile intermediate
in advanced organic synthesis.

For researchers and professionals in drug development, Dimethyl 2-bromoisophthalate
serves as a key building block. The presence of the bromine atom at a position ortho to one
ester group and meta to the other, along with the two reactive ester functionalities, allows for
the strategic construction of complex molecular architectures. The bromine atom is particularly
useful for introducing molecular diversity through various cross-coupling reactions, while the
ester groups can be hydrolyzed, reduced, or converted into other functional groups to build out
the scaffold of a potential therapeutic agent. This guide provides a comprehensive overview of
its properties, synthesis, and applications, grounded in established chemical principles.

Compound Ildentification
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Identifier Value

IUPAC Name dimethyl 2-bromobenzene-1,3-dicarboxylate
Common Name Dimethyl 2-bromoisophthalate

CAS Number 39622-80-5[1][2]

Molecular Formula C10H9BrO4[1][2]

Molecular Weight 273.08 g/mol [1][2]

InChl Key GHPOMFOMBISJGM-UHFFFAOYSA-N[1]

Physicochemical Properties

A thorough understanding of the physicochemical properties of a synthetic intermediate is
paramount for its effective use in experimental design, particularly for reaction setup,
purification, and storage.

Property Value Source
Physical Form Solid

Boiling Point 313.0 £ 22.0 °C at 760 mmHg [1]
Density 1.5+0.1 g/cm?3 [1]
Flash Point 143.1+22.3°C [1]

N Very slightly soluble in water
Solubility . [2]
(0.52 g/L at 25 °C)

Ambient temperature, under
Storage i
inert atmosphere

Synthesis and Purification

The most direct and common method for the preparation of Dimethyl 2-bromoisophthalate is
the Fischer esterification of its corresponding carboxylic acid precursor, 2-bromoisophthalic
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acid. This acid-catalyzed reaction with methanol is a cornerstone of organic synthesis due to its
reliability and scalability.

Experimental Protocol: Synthesis via Fischer
Esterification

Objective: To synthesize Dimethyl 2-bromoisophthalate from 2-bromoisophthalic acid.

Causality: The use of a strong acid catalyst (like sulfuric acid) protonates the carbonyl oxygen
of the carboxylic acid, rendering the carbonyl carbon more electrophilic and susceptible to
nucleophilic attack by methanol. The reaction is driven to completion by using an excess of
methanol, which also serves as the solvent. A similar procedure is well-documented for the
synthesis of the related isomer, dimethyl 5-bromoisophthalate.[3]

Materials:

e 2-bromoisophthalic acid

¢ Anhydrous methanol (excess)

o Concentrated sulfuric acid (catalytic amount)

e 5% (w/v) Sodium bicarbonate solution

« Distilled water

¢ Anhydrous magnesium sulfate or sodium sulfate
Procedure:

» To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-
bromoisophthalic acid.

e Add an excess of anhydrous methanol to the flask, sufficient to fully dissolve the starting
material upon heating.

o Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.
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» Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction
progress by Thin Layer Chromatography (TLC).

» After completion, allow the mixture to cool to room temperature.
e Reduce the volume of methanol under reduced pressure using a rotary evaporator.

e Pour the concentrated residue slowly into a beaker of cold distilled water, which should
cause the crude product to precipitate.

o Neutralize any remaining acid by slowly adding 5% sodium bicarbonate solution until
effervescence ceases.

o Collect the solid precipitate by vacuum filtration and wash thoroughly with distilled water.

o Dry the crude product. For further purification, recrystallization from a suitable solvent (e.qg.,
ethanol or methanol/water mixture) can be performed.

Reactants Conditions
[Z-Bromoisophthalic ACi(D Methanol (Excess) { Conc. H2S0a4 (catalyst) ] Heat (Reflux)
! I
: catalysis energy:input

Fischer Esterification

Gimethyl 2—bromoisophtha|ate)

Click to download full resolution via product page

Caption: Workflow for the synthesis of Dimethyl 2-bromoisophthalate.

Spectroscopic Characterization
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To ensure the identity and purity of the synthesized compound, a suite of spectroscopic
analyses is essential.

* 'H NMR (Proton Nuclear Magnetic Resonance): This technique will confirm the presence of
the aromatic protons and the two distinct methyl ester groups. The aromatic protons will
appear as multiplets in the aromatic region, with their splitting patterns and chemical shifts
dictated by the substitution pattern. The two methyl groups will each appear as a singlet,
likely at slightly different chemical shifts due to their different chemical environments relative
to the bromine atom.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): This will show distinct signals for the
two carbonyl carbons of the ester groups, the six aromatic carbons (four substituted, two
unsubstituted), and the two methyl carbons.

e FTIR (Fourier-Transform Infrared Spectroscopy): The IR spectrum will prominently feature a
strong carbonyl (C=0) stretching band around 1720-1740 cm™1, characteristic of aromatic
esters. C-O stretching bands and aromatic C-H and C=C stretching bands will also be
present.

e Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the
compound. A characteristic isotopic pattern for bromine (approximately 1:1 ratio for M and
M+2 peaks) will be observed, providing definitive evidence of a single bromine atom in the
molecule.

Applications in Drug Development and Organic
Synthesis

The true utility of Dimethyl 2-bromoisophthalate for drug discovery lies in its role as a
versatile synthetic intermediate. The ortho-bromo-diester motif is a powerful platform for
generating libraries of complex molecules.

Core Reactivity: A Gateway to Molecular Complexity

The bromine atom serves as a handle for introducing complexity via modern cross-coupling
reactions. This is a field-proven strategy for building the carbon skeleton of drug candidates.
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e Suzuki Coupling: Reaction with a boronic acid or ester in the presence of a palladium
catalyst allows for the formation of a new carbon-carbon bond, enabling the attachment of
various aryl or alkyl groups.

o Heck Coupling: Palladium-catalyzed reaction with an alkene can be used to introduce vinyl
groups.

e Sonogashira Coupling: Coupling with a terminal alkyne using a palladium/copper co-catalyst
system introduces alkynyl functionalities, which are valuable in medicinal chemistry.

o Buchwald-Hartwig Amination: This palladium-catalyzed reaction enables the formation of
carbon-nitrogen bonds, allowing for the introduction of amines, a common functional group in
pharmaceuticals.

The ester groups provide additional points for modification. They can be:

» Hydrolyzed to the corresponding dicarboxylic acid, which can then be used to form amides,
esters with more complex alcohols, or other acid derivatives.

e Reduced to diols, providing a different set of functional groups for further elaboration.
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Caption: Synthetic utility of Dimethyl 2-bromoisophthalate.

Safety and Handling

As with any laboratory chemical, proper safety protocols must be strictly followed when
handling Dimethyl 2-bromoisophthalate. The compound is classified as an irritant.

Hazard Identification:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
Recommended Precautions:

e Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[4]

» Personal Protective Equipment (PPE):
o Wear protective gloves (e.g., nitrile rubber).
o Wear safety glasses with side-shields or goggles.
o Wear a lab coat.

» Handling: Avoid breathing dust. Avoid contact with skin and eyes.[4][5] Wash hands
thoroughly after handling.

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4] Store
under an inert atmosphere.

Conclusion

Dimethyl 2-bromoisophthalate is a valuable and versatile building block for organic
synthesis, particularly relevant to the field of drug discovery and development. Its well-defined
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structure and multiple reactive sites provide a robust platform for the creation of diverse and
complex molecular entities. A thorough understanding of its synthesis, properties, and
reactivity, as outlined in this guide, is crucial for leveraging its full potential in the laboratory.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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